1,3-Thiazol-4-ylmethylamine hydrobromide
Overview
Description
“1,3-Thiazol-4-ylmethylamine hydrobromide” is a chemical compound with the CAS Number: 1185145-74-7 . Its IUPAC Name is 1,3-thiazol-4-ylmethanamine hydrobromide . The InChI key for this compound is NBHVAPGRVLEUKI-UHFFFAOYSA-N .
Molecular Structure Analysis
The molecular formula of “this compound” is C4H7BrN2S . Its molecular weight is 195.08 .
Scientific Research Applications
1,3-Thiazol-4-ylmethylamine hydrobromide has been used in a variety of scientific research applications. It is used as a reagent in organic and inorganic synthesis, as well as in the development of new drugs. This compound has also been used in the synthesis of a wide variety of organic and inorganic compounds, such as amino acids, peptides, carbohydrates, and nucleosides. Additionally, this compound has been used in the synthesis of new drugs, such as anti-inflammatory agents, antifungal agents, and anti-cancer agents.
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets through various mechanisms, depending on the specific biological activity they exhibit .
Biochemical Pathways
Thiazole derivatives have been found to impact a wide range of biochemical pathways, again depending on the specific biological activity they exhibit .
Result of Action
Thiazole derivatives are known to have a wide range of effects at the molecular and cellular level, depending on their specific biological activity .
Advantages and Limitations for Lab Experiments
The use of 1,3-Thiazol-4-ylmethylamine hydrobromide in laboratory experiments has a number of advantages and limitations. The primary advantage of using this compound is its versatility; it can be used in a wide variety of organic and inorganic synthesis, as well as in the development of new drugs. Additionally, this compound is relatively inexpensive and easy to obtain. However, there are a number of limitations associated with using this compound in laboratory experiments. This compound is toxic and can cause irritation to the skin, eyes, and respiratory tract. Additionally, this compound is not compatible with certain chemicals and can cause unwanted reactions.
Future Directions
The use of 1,3-Thiazol-4-ylmethylamine hydrobromide in scientific research is still in its early stages. As such, there are a number of potential future directions for research involving this compound. These include the development of new synthesis methods for the production of organic and inorganic compounds, the development of new drugs, and the development of new methods for the delivery of drugs. Additionally, further research is needed to investigate the biochemical and physiological effects of this compound, as well as its potential applications in various fields of medicine.
Safety and Hazards
properties
IUPAC Name |
1,3-thiazol-4-ylmethanamine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2S.BrH/c5-1-4-2-7-3-6-4;/h2-3H,1,5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBHVAPGRVLEUKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CS1)CN.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7BrN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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